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Compound of Interest

Compound Name: N-Methoxyanhydrovobasinediol

Cat. No.: B15589631 Get Quote

A comprehensive search for detailed spectroscopic data (NMR, IR, UV-Vis) of the indole

alkaloid N-Methoxyanhydrovobasinediol has yielded limited publicly available information,

precluding the creation of an in-depth technical guide as requested. While the compound is

identified as a natural product isolated from Gelsemium elegans[1][2], specific experimental

spectroscopic values and detailed acquisition protocols are not present in the available search

results.

N-Methoxyanhydrovobasinediol is chemically defined with the formula C₂₁H₂₆N₂O₂ and a

molecular weight of 338.4 g/mol . Despite the mention of a predicted ¹H NMR spectrum, the

actual chemical shifts, coupling constants, and other quantitative data points are not provided.

Similarly, experimental data for ¹³C NMR, Infrared (IR), and Ultraviolet-Visible (UV-Vis)

spectroscopy, which are crucial for the complete structural elucidation and characterization of

the molecule, were not found in the conducted searches.

Without access to a primary scientific publication detailing the isolation and full spectroscopic

characterization of N-Methoxyanhydrovobasinediol, the core requirements of presenting

quantitative data in structured tables and providing detailed experimental methodologies

cannot be fulfilled.
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In the absence of specific experimental details for N-Methoxyanhydrovobasinediol, a
generalized workflow for the spectroscopic analysis of a natural product isolate is presented

below. This diagram illustrates the logical sequence of steps typically followed by researchers

in the field of natural product chemistry.
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Caption: A generalized workflow for the isolation and spectroscopic characterization of a

natural product.

This diagram outlines a standard procedure, commencing with the extraction and purification of

the compound from its natural source. The pure isolate then undergoes a battery of

spectroscopic analyses to determine its chemical structure. The resulting data is processed

and interpreted to elucidate the final structure, which is then typically reported in a scientific

publication.

It is recommended that researchers and professionals seeking this specific data consult

specialized chemical databases or the primary literature that first reported the isolation of N-
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Methoxyanhydrovobasinediol, as this information is not readily available through general

web searches.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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